Cas no 2227819-19-2 ((1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2227819-19-2
• MF: C₉H₉BrF₃NO
• MW: 284.073072195053
• CID: 5604060
• PubChem ID: 165974725
• Update Time: 2025-05-20

(1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1940580
• 2227819-19-2
• (1S)-2-amino-1-[2-bromo-4-(trifluoromethyl)phenyl]ethan-1-ol
• (1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol

• Inchi： 1S/C9H9BrF3NO/c10-7-3-5(9(11,12)13)1-2-6(7)8(15)4-14/h1-3,8,15H,4,14H2/t8-/m1/s1
• InChI Key： TZAFJNSPRDZBTN-MRVPVSSYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1[C@@H](CN)O

Computed Properties

• Exact Mass: 282.98196g/mol
• Monoisotopic Mass: 282.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol

Introduction to (1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 2227819-19-2)

The compound (1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol, identified by its CAS number 2227819-19-2, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a subject of considerable interest for researchers exploring novel therapeutic agents. The presence of both amino and bromo substituents, along with a trifluoromethyl group, contributes to its complex reactivity and biological activity, which are critical factors in drug design and development.

In recent years, the pharmaceutical industry has seen a growing demand for molecules that can modulate biological pathways with high specificity and efficacy. The structural motif of (1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol aligns well with this trend, as it incorporates elements that are frequently found in bioactive molecules. Specifically, the amino group can serve as a hydrogen bond acceptor or donor, enhancing interactions with biological targets, while the bromo and trifluoromethyl groups can influence electronic properties and metabolic stability. These features make the compound a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its stereochemical configuration. The (1S) designation indicates that the molecule has a specific absolute configuration at the chiral center, which is often a critical factor in determining its biological activity. Chiral drugs, in particular, have garnered significant attention due to their improved pharmacological profiles compared to their racemic counterparts. The stereochemical purity of (1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol ensures that it can be effectively evaluated for its potential therapeutic benefits without the interference of other stereoisomers.

Current research in the field of drug discovery has highlighted the importance of molecular diversity in libraries used for high-throughput screening. Compounds like (1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol contribute to this diversity by introducing unique structural elements that may not be present in more conventional scaffolds. This diversity is essential for identifying novel targets and expanding the chemical space explored in drug development. Furthermore, the incorporation of fluorine atoms, such as in the trifluoromethyl group, is a common strategy to enhance pharmacokinetic properties, including metabolic stability and lipophilicity.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic methodologies are employed to construct the target molecule with high yield and purity. Techniques such as asymmetric synthesis are particularly relevant when dealing with chiral centers like those found in (1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol. These methods often involve catalytic systems that can induce high enantioselectivity, ensuring that the desired stereoisomer is obtained with minimal racemization.

In addition to its structural complexity, this compound may exhibit interesting physicochemical properties due to its functional groups. For instance, the presence of both bromo and trifluoromethyl groups can influence solubility, partition coefficients, and reactivity towards various chemical transformations. These properties are crucial for determining how the molecule behaves in different environments, both in vitro and in vivo. Understanding these characteristics is essential for optimizing its use in pharmaceutical applications.

Recent studies have also explored the use of computational methods to predict the biological activity of molecules like (1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol. Techniques such as molecular docking and quantum mechanical calculations can provide valuable insights into how these compounds interact with biological targets at the molecular level. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds efficiently before conducting costly wet-lab experiments.

The potential applications of this compound extend beyond traditional small-molecule drug development. It may also serve as a key intermediate in the synthesis of more complex molecules or be used as a building block for larger libraries designed for fragment-based drug discovery. Fragment-based approaches rely on identifying small "fragments" that bind to biological targets before linking them together to form more potent drugs. The unique structural features of (1S)-2-amino-1-2-bromo-4-(trifluoromethyl)phenylethan-1-ol make it an attractive candidate for such strategies.

As research continues to advance, new methodologies and technologies will further enhance our ability to explore and exploit molecules like (1S)-2-amino-1-octylphenoxyacetic acid. Innovations in synthetic chemistry, biocatalysis, and computational biology will play pivotal roles in accelerating drug discovery processes. The continued investigation of compounds with diverse structural motifs will undoubtedly lead to breakthroughs that improve human health outcomes.